molecular formula C6H10ClNO2 B8608197 2-Chloro-1-(isoxazolidin-2-yl)propan-1-one

2-Chloro-1-(isoxazolidin-2-yl)propan-1-one

Cat. No. B8608197
M. Wt: 163.60 g/mol
InChI Key: CFKNNXXQPXOODZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-1-(isoxazolidin-2-yl)propan-1-one is a useful research compound. Its molecular formula is C6H10ClNO2 and its molecular weight is 163.60 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C6H10ClNO2

Molecular Weight

163.60 g/mol

IUPAC Name

2-chloro-1-(1,2-oxazolidin-2-yl)propan-1-one

InChI

InChI=1S/C6H10ClNO2/c1-5(7)6(9)8-3-2-4-10-8/h5H,2-4H2,1H3

InChI Key

CFKNNXXQPXOODZ-UHFFFAOYSA-N

Canonical SMILES

CC(C(=O)N1CCCO1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of isoxazolidine hydrochloride (11.0 g) and chloroform (200 ml) was added (±)-2-chloropropionyl chloride (13.3 g) under ice-cooling and stirring and then added dropwise triethylamine (22.2 g) under the same conditions. The stirring was continued at room temperature for further one hour, after which an amount of water was added to the reaction mixture to form layers. The organic layer thus separated was washed with 1 N hydrochloric acid and then with a 5% aqueous sodium bicarbonate solution and dried over anhydrous sodium sulfate. Removal of the solvent by a distillation in vacuo gave N-[(±)-2-chloropropionyl]isoxazolidine (15.0 g) as a pale yellow oil. Purification of the oil by silica gel column chromatography afforded a colorless oil. nD20 =1.4918.
Quantity
11 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
reactant
Reaction Step One
Quantity
13.3 g
Type
reactant
Reaction Step Two
Quantity
22.2 g
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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